
Thermodynamic Properties of Dinitrogen
Pentoxide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dinitrogen pentaoxide

Cat. No.: B179796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of dinitrogen pentoxide (N₂O₅). The information is presented in a structured format to

facilitate easy access and comparison of quantitative data. Detailed experimental protocols for

the determination of these properties are also provided, alongside visualizations of key

chemical pathways.

Core Thermodynamic Data
The thermodynamic properties of dinitrogen pentoxide are crucial for understanding its stability,

reactivity, and behavior in various chemical systems. These properties differ significantly

between its solid and gaseous phases.

Table 1: Standard Thermodynamic Properties of
Dinitrogen Pentoxide at 298.15 K

Property Solid Phase (s) Gaseous Phase (g)

Standard Enthalpy of

Formation (ΔfH°)
-43.1 kJ/mol[1][2] +13.3 kJ/mol[1]

Standard Molar Entropy (S°) 178.2 J/(mol·K)[1][2] 355.7 J/(mol·K)[1]

Gibbs Free Energy of

Formation (ΔfG°)
+113.9 kJ/mol[1] +117.1 kJ/mol[1]
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Table 2: Heat Capacity and Vapor Pressure of Dinitrogen
Pentoxide

Property Value Conditions

Heat Capacity (Cp) of Solid 143.1 J/(mol·K)[1] 298.15 K

Heat Capacity (Cp) of Gas 95.3 J/(mol·K)[1] 298.15 K

Vapor Pressure 48 torr 0 °C[1]

424 torr 25 °C[1]

760 torr 32 °C[1]

The vapor pressure of solid dinitrogen pentoxide can be approximated by the Clausius-

Clapeyron equation.

Experimental Protocols
Precise determination of thermodynamic properties requires carefully designed and executed

experiments. The following sections outline detailed methodologies for key experimental

procedures.

Synthesis of Dinitrogen Pentoxide
A common and reliable method for synthesizing dinitrogen pentoxide in a laboratory setting is

through the dehydration of nitric acid using a strong dehydrating agent like phosphorus

pentoxide (P₄O₁₀).

Materials:

Concentrated nitric acid (HNO₃)

Phosphorus pentoxide (P₄O₁₀)

Glass reaction vessel with a gas inlet and outlet

Cold trap (e.g., a U-tube immersed in a dry ice/acetone bath)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Dinitrogen_pentoxide
https://en.wikipedia.org/wiki/Dinitrogen_pentoxide
https://en.wikipedia.org/wiki/Dinitrogen_pentoxide
https://en.wikipedia.org/wiki/Dinitrogen_pentoxide
https://en.wikipedia.org/wiki/Dinitrogen_pentoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flowmeter

Source of dry, inert gas (e.g., nitrogen or argon)

Procedure:

Set up the reaction apparatus in a well-ventilated fume hood.

Place a carefully weighed amount of phosphorus pentoxide into the reaction vessel.

Cool the cold trap to approximately -78 °C using a dry ice/acetone bath.

Slowly and carefully add concentrated nitric acid dropwise to the phosphorus pentoxide. The

reaction is highly exothermic and should be controlled to avoid excessive fuming.

Once the addition is complete, gently warm the reaction vessel to facilitate the sublimation of

the dinitrogen pentoxide product.

Pass a slow stream of dry, inert gas through the reaction vessel to carry the gaseous N₂O₅

into the cold trap.

White crystals of dinitrogen pentoxide will deposit in the cold trap.

Once the reaction is complete, disconnect the cold trap and store it in a freezer at or below 0

°C to prevent decomposition.
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Synthesis of Dinitrogen Pentoxide
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Determination of Enthalpy of Formation by Bomb
Calorimetry
The standard enthalpy of formation of dinitrogen pentoxide can be determined indirectly using

bomb calorimetry by measuring the heat of a reaction involving N₂O₅. Due to the reactivity of

N₂O₅, a reaction other than direct combustion is typically used, such as its reaction with a

known reactant in a sealed bomb.

Materials:

Bomb calorimeter

High-purity dinitrogen pentoxide

A suitable reactant (e.g., a known amount of water or a specific organic compound)

Oxygen cylinder

Fuse wire

Pellet press

Digital thermometer

Procedure:

A precisely weighed sample of a substance with a known heat of combustion (e.g., benzoic

acid) is used to calibrate the calorimeter and determine its heat capacity.

A known mass of dinitrogen pentoxide is pressed into a pellet.

The pellet is placed in the sample holder inside the bomb. A known volume of the reactant

(e.g., water) is added to the bomb.

The bomb is sealed and purged with a small amount of oxygen before being pressurized

with oxygen to a specific pressure.

The bomb is placed in the calorimeter, which is filled with a known mass of water.
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The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is monitored and recorded at regular intervals until it reaches a

maximum and then begins to cool.

The heat released by the reaction is calculated from the temperature change and the heat

capacity of the calorimeter.

The enthalpy of formation of N₂O₅ is then calculated using Hess's Law, incorporating the

known enthalpies of formation of the other reactants and products.
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Bomb Calorimetry Workflow
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Chemical Pathways and Mechanisms
Dinitrogen pentoxide is a highly reactive molecule involved in several important chemical

transformations, including decomposition, hydrolysis, and nitration.

Thermal Decomposition
At elevated temperatures, gaseous dinitrogen pentoxide decomposes into nitrogen dioxide

(NO₂) and oxygen (O₂). This decomposition proceeds through a multi-step mechanism

involving the formation of intermediate species.

The overall reaction is: 2N₂O₅(g) → 4NO₂(g) + O₂(g)

The decomposition is a first-order reaction.
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Thermal Decomposition Pathway of N₂O₅

Hydrolysis
Dinitrogen pentoxide is the anhydride of nitric acid and readily reacts with water to form nitric

acid (HNO₃). This hydrolysis reaction is significant in atmospheric chemistry.

The overall reaction is: N₂O₅ + H₂O → 2HNO₃

The mechanism can vary depending on the reaction conditions (gas phase, on surfaces, or in

solution). In the presence of water, the reaction can be catalyzed by additional water

molecules.
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Hydrolysis of Dinitrogen Pentoxide

Nitration of Arenes
Dinitrogen pentoxide is a powerful nitrating agent used to introduce a nitro group (-NO₂) onto

aromatic compounds (arenes). The reaction proceeds via an electrophilic aromatic substitution

mechanism, where the nitronium ion (NO₂⁺) is the active electrophile.

The overall reaction is: N₂O₅ + Ar-H → Ar-NO₂ + HNO₃

In the solid state, N₂O₅ exists as an ionic salt, nitronium nitrate ([NO₂]⁺[NO₃]⁻), which serves as

a direct source of the nitronium ion.
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Nitration of an Arene with Dinitrogen Pentoxide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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